1-(4-fluorophenyl)-2-(isobutylthio)-5-(p-tolyl)-1H-imidazole

• IUPAC Name: 1-(4-fluorophenyl)-5-(4-methylphenyl)-2-(2-methylpropylsulfanyl)imidazole
• InChI: InChI=1S/C20H21FN2S/c1-14(2)13-24-20-22-12-19(16-6-4-15(3)5-7-16)23(20)18-10-8-17(21)9-11-18/h4-12,14H,13H2,1-3H3
• InChI Key: KMVUHRPFZSPDNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)F)SCC(C)C
• Molecular Formula: C20H21FN2S
• Molecular Weight: 340.5 g/mol

Description

1-(4-fluorophenyl)-2-(isobutylthio)-5-(p-tolyl)-1H-imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Scientific Research Applications

Antibacterial Activity

• Novel derivatives of 1-(2-{2-[2-(4-fluorophenyl)-4-methylthiazol-5-yl]-1H-benzo[d]imidazol-1-yl}acetyl)-4-phenylthiosemicarbazide and related compounds were synthesized and exhibited moderate antibacterial activity against gram-positive and gram-negative bacterial strains (Darekar et al., 2020).

Cancer Research

• Certain imidazole derivatives have shown anticancer potential by inducing apoptosis and cellular senescence, indicating their usefulness as potential chemotherapeutic agents (Sharma et al., 2014).
• A series of 2-aralkyl-5-substituted-6-(4'-fluorophenyl)-imidazo[2,1-b][1,3,4]thiadiazole derivatives were synthesized and evaluated as potent anticancer agents, with certain derivatives showing strong cytotoxicity against leukemia cells (Karki et al., 2011).

Interaction with Proteins

• The interaction between 2-(4-fluorophenyl)-1-phenyl-1H-phenanthro [9,10-d] imidazole and bovine serum albumin was investigated, revealing strong binding ability and conformational changes in the protein, indicating potential biomedical applications (Jayabharathi et al., 2012).

Fluorescence Enhancement and Spectroscopy

• The compound 1-(4-fluorophenyl)-2-(naphthalen-1-yl)-4, 5-diphenyl-1H-imidazole showed significant fluorescence enhancement when bound to Fe2O3 nanoparticles, indicating its potential for photophysical applications (Kalaiarasi et al., 2017).
• A detailed magnetic resonance characterization of α,α-bis(4-fluorophenyl)-β-methyl-1H-imidazole-1-ethanol was performed, providing insights into its conformational and structural properties, beneficial for further chemical and pharmacological studies (Diaz et al., 2020).